Cas no 1396801-10-7 (5-phenyl-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1396801-10-7
• MF: C₂₂H₂₂N₄O₃
• MW: 390.435084819794
• CID: 6411439
• PubChem ID: 71786525
• Update Time: 2025-10-31

5-phenyl-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide
• 5-phenyl-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]-1,2-oxazole-3-carboxamide
• F6178-3561
• 5-phenyl-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}-1,2-oxazole-3-carboxamide
• VU0534390-1
• N-((1-nicotinoylpiperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide
• 1396801-10-7
• AKOS024534958

• Inchi： 1S/C22H22N4O3/c27-21(19-13-20(29-25-19)17-5-2-1-3-6-17)24-14-16-8-11-26(12-9-16)22(28)18-7-4-10-23-15-18/h1-7,10,13,15-16H,8-9,11-12,14H2,(H,24,27)
• InChI Key： VMRDRSHBSZTIIJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2CCN(C(C3=CC=CN=C3)=O)CC2)=O)=N1

Computed Properties

• Exact Mass: 390.16919058g/mol
• Monoisotopic Mass: 390.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-phenyl-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}-1,2-oxazole-3-carboxamide

5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide (CAS No. 1396801-10-7): A Comprehensive Overview

5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide (CAS No. 1396801-10-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1396801-10-7, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide is composed of a 1,2-oxazole core linked to a phenyl group and a piperidine ring substituted with a pyridine carbonyl moiety. This intricate arrangement of functional groups imparts the molecule with diverse chemical properties and biological activities. The 1,2-oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

The synthesis of 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of a piperidine derivative with a pyridine carboxylic acid chloride, followed by the formation of the 1,2-oxazole ring through cyclization reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of catalytic systems and microwave-assisted synthesis.

In terms of biological activities, 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, it has been reported to exhibit anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacological profile of 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide has been extensively evaluated in vitro and in vivo models. In cell-based assays, it has demonstrated potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy agents. Furthermore, animal studies have shown that this compound can significantly reduce tumor growth and improve survival rates in xenograft models of human cancers.

Beyond its potential as an anticancer agent, 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide has also been explored for its neuroprotective properties. Preclinical studies have suggested that it can protect neurons from oxidative stress and apoptosis induced by neurotoxic agents. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide is another critical aspect that has been investigated in preclinical studies. Toxicity assessments have generally shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects on major organs such as the liver and kidneys. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-Phenyl-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}-1,2-Oxazole-3-Carboxamide (CAS No. 1396801-10-7) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in various disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for its eventual translation into effective treatments for patients.